Cas no 16491-56-8 (2-Butenoic acid,2-methylpentyl ester)

2-Butenoic acid,2-methylpentyl ester structure
16491-56-8 structure
Product Name:2-Butenoic acid,2-methylpentyl ester
CAS No:16491-56-8
MF:C10H18O2
MW:170.248723506927
CID:160159
PubChem ID:5383732
Update Time:2025-04-19

2-Butenoic acid,2-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methylpentyl ester
    • 2-methylpentyl (Z)-but-2-enoate
    • AC1NTLW4
    • NSC190955
    • NSC-190955
    • DTXSID90419425
    • 16491-56-8
    • Inchi: 1S/C10H18O2/c1-4-6-9(3)8-12-10(11)7-5-2/h5,7,9H,4,6,8H2,1-3H3/b7-5-
    • InChI Key: QVOUEQIWOAXABY-ALCCZGGFSA-N
    • SMILES: O(C(/C=C\C)=O)CC(C)CCC

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.891
  • Boiling Point: 210.1°Cat760mmHg
  • Flash Point: 88.2°C
  • Refractive Index: 1.438
  • PSA: 26.3
  • LogP: 2.54190
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd